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Compound of Interest

Compound Name:
5-Fluoro-4-hydrazinyl-2-

methoxypyrimidine

Cat. No.: B062747 Get Quote

An In-depth Technical Guide to 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine for Researchers

and Drug Development Professionals.

Introduction
5-Fluoro-4-hydrazinyl-2-methoxypyrimidine is a fluorinated pyrimidine derivative that serves

as a crucial building block in synthetic organic chemistry. Its structural features, including a

reactive hydrazinyl group and a fluorine atom on the pyrimidine core, make it a valuable

intermediate in the production of various target molecules. This guide provides a

comprehensive overview of its commercial availability, physicochemical properties, synthesis

protocols, and primary applications, with a focus on its role in the agrochemical industry and

potential in medicinal chemistry.

Physicochemical Properties
5-Fluoro-4-hydrazinyl-2-methoxypyrimidine is a solid compound with the chemical formula

C5H7FN4O.[1][2][3] Its key properties are summarized in the table below.
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Property Value Source

CAS Number 166524-64-7 [1][4]

Molecular Formula C5H7FN4O [1][2][3]

Molecular Weight 158.13 g/mol [1][2]

Melting Point >155°C (decomposition) [2]

Density 1.52±0.1 g/cm³ (Predicted) [2]

Appearance White solid [5]

IUPAC Name
(5-fluoro-2-methoxypyrimidin-

4-yl)hydrazine
[1]

Commercial Suppliers
Several chemical suppliers offer 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine, primarily for

research and development purposes as well as for larger-scale manufacturing. Availability

ranges from milligrams to kilogram quantities, with options for custom synthesis.

Supplier Purity
Available
Quantities

Notes

Matrix Scientific Not specified 500.00mg
Price listed as

$394.00 for 500mg.[3]

Simson Pharma

Limited
High quality Custom Synthesis

Accompanied by a

Certificate of Analysis.

Royalchem (Anhui

Royal Chemical Co.,

Ltd.)

ISO-certified Bulk quantities

Focus on B2B supply

for herbicide

synthesis.[4][6]

Hebei Yanxi Chemical

Co., Ltd.
99%

Min. Order: 1kg;

Supply Ability: 20 tons

Listed on

ChemicalBook.[7]

BOC Sciences Qualified product Inquire for details

Supplier of specialty

chemicals for drug

discovery.[8]
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Experimental Protocols: Synthesis
The synthesis of 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine is typically achieved through

multi-step reactions starting from readily available pyrimidine precursors. Patents describe

several viable routes.

Method 1: Synthesis from 5-Fluorouracil
A common method involves a three-step process starting with 5-fluorouracil.[5]

Chlorination: 5-fluorouracil is reacted with phosphorus oxychloride to produce 2,4-dichloro-5-

fluoropyrimidine. This reaction is conducted in the presence of a non-polar organic solvent

like toluene.[5]

Methoxylation: The resulting dichlorinated intermediate is then reacted with a sodium

methoxide solution. This step selectively replaces one chlorine atom with a methoxy group,

yielding 2,4-dimethoxy-5-fluoropyrimidine.[5]

Hydrazinolysis: Finally, the dimethoxy intermediate undergoes hydrazinolysis with hydrazine

hydrate. This step substitutes the remaining chlorine atom with a hydrazinyl group to form

the final product, 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine.[5] The product is typically

obtained as a white solid after filtration and drying, with reported yields around 78.6% and

purity of 98.2%.[5]

Synthesis from 5-Fluorouracil

5-Fluorouracil 2,4-dichloro-5-fluoropyrimidine  Phosphorus oxychloride   2,4-dimethoxy-5-fluoropyrimidine  Sodium methoxide   5-Fluoro-4-hydrazinyl-2-methoxypyrimidine  Hydrazine hydrate  

Click to download full resolution via product page

Caption: Synthesis workflow starting from 5-Fluorouracil.

Method 2: Synthesis from 2-methoxy-5-fluorouracil
An alternative patented method starts from 2-methoxy-5-fluorouracil.[9]
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Chlorination: The starting material reacts with phosphorus oxychloride in the presence of an

organic solvent (e.g., toluene) and an acid-binding agent like triethylamine. The reaction is

heated to 105-110°C to produce 2-methoxy-4-chloro-5-fluoropyrimidine.[9]

Hydrazinolysis: The chlorinated intermediate then reacts with hydrazine hydrate at room

temperature for 5-20 hours to yield the final product. The molar ratio of hydrazine hydrate to

the intermediate is typically between 1:1 and 2:1.[9]

Applications
The primary application of 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine is as a key

intermediate in the agrochemical industry.[4][10]

Herbicide Synthesis
This compound is a crucial building block for manufacturing pyrimidine-based selective

herbicides.[4][10] Specifically, it is an important intermediate in the synthesis of

triazolopyrimidine sulfonamide herbicides such as florasulam, which are used for broadleaf

weed control in crops.[9] The hydrazinyl group allows for the construction of the fused triazolo

ring system characteristic of this class of herbicides.

Role as a Chemical Intermediate in Agrochemicals

5-Fluoro-4-hydrazinyl-2-methoxypyrimidine

Further Synthetic Transformations
(e.g., Cyclocondensation)

Key Intermediate

Triazolopyrimidine Sulfonamide Herbicides
(e.g., Florasulam)

Forms core structure
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Caption: Role as an intermediate in herbicide synthesis.

Potential in Medicinal Chemistry
While its primary use is in agrochemicals, the fluorinated pyrimidine scaffold is prevalent in

many biologically active molecules and pharmaceuticals.[11][12] The presence of a fluorine

atom can enhance metabolic stability and binding affinity to biological targets.[11] The

hydrazinyl group is a versatile functional handle that can be used to synthesize a variety of

derivatives, such as hydrazones, for screening in drug discovery programs.[11]

Safety and Handling
According to the Globally Harmonized System (GHS) classification, 5-Fluoro-4-hydrazinyl-2-
methoxypyrimidine presents several hazards.

Acute Toxicity: It is classified as toxic if swallowed (Acute Tox. 3, H301).[1]

Self-heating: It may be self-heating in large quantities and could catch fire (Self-heat. 2,

H252).[1]

Skin and Eye Damage: Some safety data sheets for similar compounds indicate risks of

severe skin burns and eye damage (H314).[13]

Skin Sensitization: It may cause an allergic skin reaction (H317).[13]

Handling Precautions: Standard laboratory safety protocols should be strictly followed. This

includes using personal protective equipment (PPE) such as gloves, safety glasses, and a lab

coat.[13] Work should be conducted in a well-ventilated area or a fume hood. In case of

contact, rinse the affected area with plenty of water and seek medical attention.[13] Always

consult the specific Safety Data Sheet (SDS) provided by the supplier before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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